hCAIX-IN-16

• Molecular Formula: C20H20N8O2S
• Molecular Weight: 436.5 g/mol
• InChI: InChI=1S/C20H20N8O2S/c1-28(2)16-7-3-13(4-8-16)11-14(12-21)18-25-19(22)27-20(26-18)24-15-5-9-17(10-6-15)31(23,29)30/h3-11H,1-2H3,(H2,23,29,30)(H3,22,24,25,26,27)/b14-11+
• InChIKey: MJQFSCQHAOTUNM-SDNWHVSQSA-N

hCAIX-IN-16: A Structurally Distinct Benzenesulfonamide hCA IX Inhibitor for Hypoxic Cancer Research

hCAIX-IN-16, also known as Compound 12d, is a benzenesulfonamide derivative incorporating a 1,3,5-triazine cyclic linker [1]. It functions as a selective inhibitor of the tumor-associated human carbonic anhydrase isoforms IX and XII, with reported inhibition constants (Ki) of 190.0 nM and 187.9 nM, respectively [1]. The compound is primarily utilized as a research tool for investigating the role of pH regulation in hypoxic tumor microenvironments and for validating hCA IX as a therapeutic target in oncology [1].

Workflow Hypoxic tumor pH regulation studies

Selection Dual hCA IX/XII inhibition with triazine scaffold

Use Context Moderate inhibition window for target engagement assays

• [1] Zain-Alabdeen AI, et al. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022;12(1):16756. View Source

Why hCAIX-IN-16 Cannot Be Interchanged with Other hCA IX Inhibitors in Research

The structural and functional diversity within the hCA IX inhibitor class prohibits simple substitution. hCAIX-IN-16 is distinguished by its unique 1,3,5-triazine cyclic linker scaffold, which contrasts with the linear or ureido-based structures of other sulfonamide inhibitors [1]. This structural divergence directly translates into a unique quantitative profile of enzymatic potency, isoform selectivity, and downstream cellular activity [1]. For instance, while hCAIX-IN-16 exhibits a defined Ki for hCA IX in the ~190 nM range, other inhibitors like SLC-0111 (Ki = 45.1 nM) or hCAIX-IN-19 (Ki = 6.2 nM) demonstrate significantly different potency profiles [2]. Consequently, experimental outcomes such as cell cycle arrest and hypoxic cytotoxicity are compound-specific, as demonstrated below, making hCAIX-IN-16 a non-fungible entity in both hypothesis-driven research and large-scale screening campaigns [1].

Scaffold mismatch

1,3,5‑triazine linker vs linear/ureido sulfonamides — potency and selectivity profiles may not replicate

Isoform pattern differs

Dual IX/XII inhibition may shift target engagement relative to more isoform‑selective inhibitors

Cellular activity context

Hypoxic antiproliferative and cell cycle endpoints are compound‑specific; direct transfer of assay results unlikely

• [1] Zain-Alabdeen AI, et al. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022;12(1):16756. View Source
• [2] ChEBI. SLC-0111 (CHEBI:232342). View Source

Quantitative Differentiation Evidence for hCAIX-IN-16 Against Key Comparators

Differential Potency for hCA IX: hCAIX-IN-16 vs. Clinical Candidate SLC-0111

hCAIX-IN-16 inhibits hCA IX with a Ki of 190.0 nM, which is 4.2-fold less potent than the Phase I/II clinical candidate SLC-0111 (Ki = 45.1 nM) [1][2]. This quantifiable difference in enzymatic inhibition establishes hCAIX-IN-16 as a research tool with a distinct potency range, making it suitable for applications where a more moderate level of hCA IX inhibition is required.

hCA IX Potency vs SLC‑0111

Reported comparison

190.0 nM vs 45.1 nM (4.2‑fold less potent)

Supports moderate inhibition window selection

In vitro CO₂ hydrase assay

Evidence Dimension	Inhibition constant (Ki) for human carbonic anhydrase IX (hCA IX)
Target Compound Data	190.0 nM
Comparator Or Baseline	SLC-0111 (U-104): 45.1 nM
Quantified Difference	hCAIX-IN-16 is 4.2-fold less potent than SLC-0111
Conditions	In vitro stopped-flow CO2 hydrase assay

Why This Matters

This difference is critical for experimental design, as a less potent inhibitor like hCAIX-IN-16 can be used to avoid complete target saturation, allowing for the study of partial inhibition effects in cellular models.

• [1] Zain-Alabdeen AI, et al. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022;12(1):16756. View Source
• [2] ChEBI. SLC-0111 (CHEBI:232342). View Source

Comparative hCA IX/hCA XII Isozyme Selectivity Profile vs. hCAIX-IN-18

hCAIX-IN-16 exhibits near-equipotent inhibition of hCA IX and hCA XII, with Ki values of 190.0 nM and 187.9 nM, respectively [1]. This selectivity profile contrasts sharply with that of hCAIX-IN-18, which displays a >4-fold preference for hCA IX (Ki = 43.0 nM) over hCA XII (Ki = 8.2 nM) and significantly higher potency against off-target cytosolic isoforms hCA I and II . The dual inhibition of both tumor-associated isoforms (IX and XII) by hCAIX-IN-16, combined with its lower potency against them, defines a unique biological fingerprint.

Isozyme Selectivity vs hCAIX‑IN‑18

Reported comparison

hCAIX‑IN‑16: IX 190.0 nM, XII 187.9 nM\nhCAIX‑IN‑18: IX 43.0 nM, XII 8.2 nM\n(4.4‑fold / 22.9‑fold less potent)

Distinct isoform inhibition pattern; may support pathway dissection

Stopped‑flow assay

Evidence Dimension	Inhibition constant (Ki) for hCA IX and hCA XII
Target Compound Data	hCA IX Ki = 190.0 nM; hCA XII Ki = 187.9 nM
Comparator Or Baseline	hCAIX-IN-18: hCA IX Ki = 43.0 nM; hCA XII Ki = 8.2 nM
Quantified Difference	hCAIX-IN-16 is 4.4-fold less potent for hCA IX and 22.9-fold less potent for hCA XII than hCAIX-IN-18
Conditions	In vitro stopped-flow CO2 hydrase assay

Why This Matters

The distinct isoform inhibition pattern of hCAIX-IN-16, particularly its lower potency for hCA XII, is crucial for studies aiming to dissect the individual contributions of hCA IX and XII in tumor physiology, where the highly potent hCAIX-IN-18 would produce a different biological outcome.

• [1] Zain-Alabdeen AI, et al. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022;12(1):16756. View Source

Hypoxia-Dependent Antiproliferative Activity in MDA-MB-468 Breast Cancer Cells: Direct Head-to-Head Comparison with Compound 12i

Under hypoxic conditions, hCAIX-IN-16 (Compound 12d) inhibits the growth of MDA-MB-468 breast cancer cells with an IC50 of 3.99 ± 0.21 µM [1]. In a direct head-to-head comparison from the same study, the more potent analog Compound 12i (Ki = 38.8 nM) exhibited an IC50 of 1.48 ± 0.08 µM [1]. This 2.7-fold difference in antiproliferative activity demonstrates that even within the same chemical series, small structural modifications lead to significant changes in cellular efficacy under physiologically relevant low-oxygen conditions.

Hypoxic Antiproliferative Activity

Direct comparison

hCAIX‑IN‑16: 3.99 ± 0.21 µM\nvs Compound 12i: 1.48 ± 0.08 µM (2.7‑fold)

Reported cellular potency context; supports sensitivity window selection

MDA‑MB‑468, hypoxia, 24 h

Evidence Dimension	Hypoxia-induced antiproliferative activity (IC50) in MDA-MB-468 cells
Target Compound Data	3.99 ± 0.21 µM
Comparator Or Baseline	Compound 12i: 1.48 ± 0.08 µM
Quantified Difference	Compound 12i is 2.7-fold more potent than hCAIX-IN-16
Conditions	Hypoxic conditions (24-hour exposure) in MDA-MB-468 breast cancer cell line

Why This Matters

This is a direct, same-assay comparison proving that hCAIX-IN-16 has a defined and distinct cellular potency window, ensuring researchers can select the correct compound for their specific sensitivity requirements in hypoxic tumor models.

• [1] Zain-Alabdeen AI, et al. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022;12(1):16756. View Source

Quantitative Induction of Cell Cycle Arrest in MDA-MB-468 Cells: A Unique Phenotypic Signature

Treatment of MDA-MB-468 breast cancer cells with hCAIX-IN-16 at a concentration of 3.99 µM for 24 hours results in a specific cell cycle arrest at the G0-G1 and S phases [1]. This quantitative, concentration-dependent effect is linked to the subsequent induction of apoptosis, as evidenced by increased levels of cleaved caspases 3 and 9 [1]. This cellular phenotype is a direct functional consequence of the compound's specific potency and selectivity profile, and cannot be inferred from other hCA IX inhibitors.

Cell Cycle & Apoptosis Induction

Phenotypic evidence

G0‑G1 and S phase arrest at 3.99 µM

Supports apoptosis pathway‑response interpretation

Cleaved caspases 3/9 increase

Evidence Dimension	Cell cycle phase distribution (G0-G1 and S phase arrest)
Target Compound Data	Induces G0-G1 and S phase arrest
Comparator Or Baseline	N/A (Phenotypic outcome of defined exposure)
Quantified Difference	N/A
Conditions	MDA-MB-468 breast cancer cells treated with 3.99 µM hCAIX-IN-16 for 24 hours

Why This Matters

This validated mechanism of action, tied to a specific concentration, provides a robust functional endpoint for researchers using hCAIX-IN-16 to probe the link between hCA IX inhibition, cell cycle dysregulation, and apoptosis.

• [1] Zain-Alabdeen AI, et al. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022;12(1):16756. View Source

Targeted Research Applications Leveraging hCAIX-IN-16's Unique Differentiation Profile

Dissecting the Contributions of hCA IX and XII in Hypoxic Tumor Models

Researchers investigating the overlapping and distinct roles of hCA IX and XII in pH regulation and tumor progression can utilize hCAIX-IN-16 as a dual inhibitor with a unique potency fingerprint. Its near-equipotent Ki values for hCA IX (190.0 nM) and hCA XII (187.9 nM) [1] make it an ideal tool for studies requiring simultaneous, but moderate, inhibition of both tumor-associated isoforms. This allows for a more nuanced investigation compared to using highly selective or ultra-potent inhibitors like SLC-0111 (Ki = 45.1 nM for IX, 4.5 nM for XII) [2], which would produce a different magnitude and pattern of target engagement.

Probing Partial Inhibition Effects on Cancer Cell Cycle and Apoptosis

With a defined hypoxic IC50 of 3.99 µM in MDA-MB-468 cells [1], hCAIX-IN-16 is well-suited for experiments designed to study the consequences of partial or sub-maximal hCA IX inhibition. This contrasts with more potent compounds that rapidly achieve complete target saturation. Researchers can use the established concentration-dependent effect on G0-G1/S phase arrest and apoptosis induction [1] as a calibrated functional readout for studying the cellular response to incremental changes in CA activity.

Benchmarking Novel hCA IX Inhibitors in High-Throughput Screening Campaigns

In drug discovery, hCAIX-IN-16 serves as a valuable comparator or reference standard for screening new chemical entities. Its well-characterized, moderate potency profile (Ki = 190.0 nM) [1] and proven cellular activity in hypoxic conditions [1] provide a reliable benchmark. New compounds can be assessed against hCAIX-IN-16's defined enzymatic and cellular parameters to identify candidates with potentially superior potency, improved selectivity, or distinct mechanistic outcomes, making it a critical tool for structure-activity relationship (SAR) studies.

Application

Selection Property

Validation Focus

Hypoxic tumor pH regulation studies

Dual hCA IX/XII inhibition profile

Isoform‑specific target engagement and pH modulation endpoints

Partial hCA IX inhibition in cancer cells

Moderate cellular potency window

Cell cycle arrest and apoptosis endpoint monitoring

Benchmarking in hCA IX inhibitor screening

Well‑characterized reference compound

Enzymatic Ki and cellular IC₅₀ benchmark comparison

• [1] Zain-Alabdeen AI, et al. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. Sci Rep. 2022;12(1):16756. View Source
• [2] ChEBI. SLC-0111 (CHEBI:232342). View Source